Cas no 305859-45-4 (1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE)

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE is a heterocyclic compound featuring a benzodioxole moiety linked to a benzotriazole group via a piperazinomethyl bridge. This structure imparts unique chemical properties, including potential biological activity, making it of interest in pharmaceutical and agrochemical research. The benzodioxole and benzotriazole components contribute to its stability and reactivity, while the piperazine spacer enhances solubility and molecular interactions. Its well-defined synthetic pathway allows for high purity and reproducibility, supporting applications in drug discovery and material science. The compound's modular design also facilitates further derivatization, enabling tailored modifications for specific research or industrial needs.
1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE structure
305859-45-4 structure
Product Name:1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE
CAS No:305859-45-4
MF:C19H21N5O2
MW:351.402343511581
CID:5270375
Update Time:2026-03-09

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE
    • 1-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}methyl)-1H-1,2,3-benzotriazole
    • 1H-Benzotriazole, 1-[[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]methyl]-
    • Inchi: 1S/C19H21N5O2/c1-2-4-17-16(3-1)20-21-24(17)13-23-9-7-22(8-10-23)12-15-5-6-18-19(11-15)26-14-25-18/h1-6,11H,7-10,12-14H2
    • InChI Key: YOTXNIKEOURGJM-UHFFFAOYSA-N
    • SMILES: N1(CN2CCN(CC3=CC=C4OCOC4=C3)CC2)C2=CC=CC=C2N=N1

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE Pricemore >>

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Additional information on 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4): A Comprehensive Overview

1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzodioxole moiety with a piperazine ring and a benzotriazole group, making it a versatile intermediate in drug discovery and development.

The molecular formula of 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE is C20H20N6O2, with a molecular weight of 376.41 g/mol. Its structural complexity allows it to interact with various biological targets, particularly in the central nervous system (CNS), which has led to its exploration in neuropharmacology. Researchers are particularly interested in its potential as a ligand for serotonin and dopamine receptors, given the presence of the piperazine and benzodioxole groups, which are common in psychotropic agents.

One of the most frequently searched questions about this compound is its synthesis and applications. The synthesis of 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Its benzotriazole moiety is particularly noteworthy, as this group is known for its stability and ability to act as a pharmacophore in medicinal chemistry.

In recent years, the compound has been studied for its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. The benzodioxole component, for instance, has been linked to antioxidant properties, which could be beneficial in conditions like Alzheimer's and Parkinson's disease. Additionally, the piperazine ring is a common feature in many FDA-approved drugs, suggesting that this compound could be optimized for therapeutic use.

Another area of interest is the compound's solubility and bioavailability, which are critical factors in drug development. Preliminary studies indicate that 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE exhibits moderate solubility in organic solvents, which may influence its formulation strategies. Researchers are also investigating its metabolic stability and toxicity profile to assess its suitability for clinical trials.

The market demand for such specialized compounds is on the rise, driven by the growing focus on precision medicine and targeted therapies. Pharmaceutical companies and research institutions are increasingly seeking high-purity intermediates like 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE to accelerate their drug discovery programs. This trend is reflected in the surge of online searches for custom synthesis and bulk suppliers of this compound.

From a regulatory perspective, 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers are advised to adhere to ethical guidelines and safety protocols when handling this compound, given its potential biological activity.

In summary, 1-([4-(1,3-BENZODIOXOL-5-YL)PIPERAZINO]METHYL)-1H-1,2,3-BENZOTRIAZOLE (CAS No. 305859-45-4) represents a promising candidate for further investigation in drug development and biochemical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for innovative treatments for neurological and other disorders. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.

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